6-[4-(2-tert-butyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]-9-methyl-9H-purine

• IUPAC Name: 6-[4-(2-tert-butyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]-9-methylpurine
• InChI: InChI=1S/C19H25FN8/c1-12-13(20)15(25-18(24-12)19(2,3)4)27-6-8-28(9-7-27)17-14-16(21-10-22-17)26(5)11-23-14/h10-11H,6-9H2,1-5H3
• InChI Key: QTQNHUVLXWUBLD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC(=N1)C(C)(C)C)N2CCN(CC2)C3=NC=NC4=C3N=CN4C)F
• Molecular Formula: C19H25FN8
• Molecular Weight: 384.5 g/mol
• CAS No.: 2640952-81-2

Description

The compound 6-[4-(2-tert-butyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]-9-methyl-9H-purine features a purine core substituted at position 6 with a piperazine ring bearing a 2-tert-butyl-5-fluoro-6-methylpyrimidin-4-yl group and at position 9 with a methyl group. This structure combines a heteroaromatic purine scaffold with a pyrimidine-functionalized piperazine moiety, likely designed to modulate electronic and steric properties for enhanced pharmacological activity.

Comparison with Similar Compounds

Substituent Diversity and Structural Features

• Pyrimidine vs. Acyl/Sulfonyl Groups: The target compound’s piperazine substituent is a fluorinated, tert-butyl/methyl-decorated pyrimidine, distinguishing it from analogs with acyl (e.g., acetyl, trifluoroacetyl) or sulfonyl groups (e.g., compound 11 in ).
• Pyrimidine vs. Aryl Groups: and describe compounds with aryl substituents (e.g., 2,3-dimethylphenyl, chlorophenyl-piperidine).
• Heterocyclic vs. Benzodioxole Groups :
  ’s compound features a benzodioxolylmethyl group, which provides electron-rich aromaticity, contrasting with the pyrimidine’s electron-withdrawing fluorine and tert-butyl groups.

Physicochemical Properties

Melting points and molecular weights correlate with substituent hydrophobicity and crystallinity:

• High-Melting Compounds :
  • Compound 35 (194–195°C, MW ~522.5) and 36 (192–193°C, MW ~524.5) suggest crystalline stability from rigid acyl groups.
• Low-Melting Compounds :
  • Compound 37 (71–72°C, MW ~536.3) and 38 (127–129°C, MW ~552.3) with tetrahydro-pyran/thiopyran groups exhibit reduced crystallinity.

Data Table: Key Analogs and Properties

Compound ID/Ref	Piperazine Substituent	Molecular Weight (g/mol)	Yield (%)	Melting Point (°C)	HPLC Purity (%)
29	Acetyl	~369.8*	78	189–190	>95
30	Trifluoroacetyl	~437.8*	21	210–211	>95
35	3,3-Dimethylbutanoyl	522.5	74	194–195	>99
11	(1-Methylethyl)sulfonyl	~517.4	-	-	96
	2,3-Dimethylphenyl	322.4	-	-	-
37	Tetrahydro-2H-pyran-4-ylcarbonyl	536.3	68	71–72	>99
	Benzo[d][1,3]dioxol-5-ylmethyl	338.4	-	-	-
Target Compound	2-tert-Butyl-5-fluoro-6-methylpyrimidin-4-yl	~443.5 (estimated)	-	-	-

*Molecular weights estimated from MS (M+1) data.

Key Observations

• Substituent Impact on Yield : Bulky or electron-deficient groups (e.g., trifluoroacetyl in 30 ) reduce yields, while compact acyl groups (e.g., acetyl in 29 ) favor higher efficiency.
• Thermal Stability : Aryl and rigid acyl substituents (e.g., 35 , 30 ) correlate with higher melting points, suggesting stronger intermolecular interactions.
• Potential Pharmacological Implications: The target’s pyrimidine group may improve target binding compared to acylated analogs due to nitrogen-mediated hydrogen bonding, though this requires experimental validation.